N-methyl-4-(propan-2-yl)aniline hydrochloride
Overview
Description
“N-methyl-4-(propan-2-yl)aniline hydrochloride” is a chemical compound with the molecular formula C10H16ClN . It is a solid substance and is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of “N-methyl-4-(propan-2-yl)aniline hydrochloride” is represented by the linear formula C10H16ClN . The molecular weight of the compound is 185.7 .Physical And Chemical Properties Analysis
“N-methyl-4-(propan-2-yl)aniline hydrochloride” is a solid substance . It has a molecular weight of 185.7 and a linear formula of C10H16ClN . The compound should be stored in an inert atmosphere at room temperature .Scientific Research Applications
Synthesis of Antidepressant Molecules
N-methyl-4-(propan-2-yl)aniline hydrochloride: has been utilized in the synthesis of molecules with potential antidepressant effects. The compound serves as a precursor in the formation of complex structures that interact with neurological pathways .
Material Science Research
In material science, this chemical is used to modify the properties of polymers and resins. By incorporating it into the molecular structure, researchers can alter the thermal and mechanical properties of materials, leading to innovations in manufacturing and construction .
Chemical Synthesis
This compound plays a role in the synthesis of various organic molecules. Its structure allows for the introduction of the isopropyl group into other compounds, which can be crucial for the development of new drugs and chemicals .
Chromatography
N-methyl-4-(propan-2-yl)aniline hydrochloride: can be used as a standard or reference compound in chromatographic analysis. It helps in the identification and quantification of substances within a mixture by comparing their retention times .
Analytical Research
In analytical chemistry, this compound is used for method development and validation. It’s particularly useful in spectroscopic analysis, where it can act as a calibration standard due to its well-defined absorption and emission properties .
Life Science Applications
The compound finds applications in life sciences, particularly in molecular biology and biochemistry, where it can be used to study protein interactions and enzyme kinetics. It may also serve as a building block for designing probes and markers .
Environmental Science
Researchers use N-methyl-4-(propan-2-yl)aniline hydrochloride to study the environmental impact of similar organic compounds. It can act as a model compound to understand the behavior of pollutants in ecosystems .
Pharmacological Research
Due to its structural similarity to compounds that interact with biological systems, it is used in pharmacological studies to understand the mechanism of action of new drugs and to develop targeted therapies .
Safety And Hazards
The compound is associated with several hazard statements, including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling . It’s important to refer to the Material Safety Data Sheet (MSDS) for complete safety and handling information .
properties
IUPAC Name |
N-methyl-4-propan-2-ylaniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N.ClH/c1-8(2)9-4-6-10(11-3)7-5-9;/h4-8,11H,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTDXCQAFUGBJDH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-4-(propan-2-yl)aniline hydrochloride | |
CAS RN |
1394042-73-9 |
Source
|
| Record name | N-methyl-4-(propan-2-yl)aniline hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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